Cas no 67828-68-6 (1-(4-hydroxyphenyl)-2-(methylamino)ethan-1-one hydrochloride)

• Product Name: 1-(4-hydroxyphenyl)-2-(methylamino)ethan-1-one hydrochloride
• CAS No: 67828-68-6
• MF: C₉H₁₂ClNO₂
• MW: 201.650081634521
• CID: 967248
• PubChem ID: 105750
• Update Time: 2025-06-08

1-(4-hydroxyphenyl)-2-(methylamino)ethan-1-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(4-hydroxyphenyl)-2-(methylamino)ethan-1-one hydrochloride
• 1-(4-hydroxyphenyl)-2-(methylamino)ethanone,hydrochloride
• 1-(4-hydroxyphenyl)-2-(methylamino)ethanone hydrochloride (1:1)
• 4-Hydroxy-alpha-methylaminoacetophenone, hydrochloride
• Ethanone, 1-(4-hydroxyphenyl)-2-(methylamino)-, hydrochloride
• Ethanone, 1-(4-hydroxyphenyl)-2-(methylamino)-, hydrochloride (1:1)
• EINECS 267-286-9
• 1-(4-hydroxyphenyl)-2-(methylamino)ethanone;hydrochloride
• 4-[2-(methylamino)acetyl]phenol hydrochloride
• SCHEMBL6462499
• FKGNVJPOAYAVNM-UHFFFAOYSA-N
• NS00087892
• 67828-68-6
• AKOS024397410
• DTXSID00886927
• 1-(4-Hydroxyphenyl)-2-(methylamino)ethanone HCl

• Inchi： 1S/C9H11NO2.ClH/c1-10-6-9(12)7-2-4-8(11)5-3-7;/h2-5,10-11H,6H2,1H3;1H
• InChI Key： FKGNVJPOAYAVNM-UHFFFAOYSA-N
• SMILES： Cl.O=C(CNC)C1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 201.05576
• Monoisotopic Mass: 201.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Melting Point: NA
• Boiling Point: NA
• PSA: 49.33

1-(4-hydroxyphenyl)-2-(methylamino)ethan-1-one hydrochloride Security Information

• Hazard Statement： CAUTION: May irritate eyes, skin
• Safety Instruction： CAUT

Additional information on 1-(4-hydroxyphenyl)-2-(methylamino)ethan-1-one hydrochloride

Introduction to 1-(4-hydroxyphenyl)-2-(methylamino)ethan-1-one hydrochloride (CAS No. 67828-68-6)

1-(4-hydroxyphenyl)-2-(methylamino)ethan-1-one hydrochloride, commonly known by its CAS number 67828-68-6, is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of phenethylamine and is characterized by its unique structural features, which include a hydroxyphenyl group and a methylamino group. These functional groups contribute to its diverse biological activities and potential therapeutic applications.

The chemical structure of 1-(4-hydroxyphenyl)-2-(methylamino)ethan-1-one hydrochloride can be represented as C₉H₁₃NO₂·HCl. The presence of the hydroxy group on the phenyl ring and the methylamino group on the ethyl chain provides this compound with a combination of aromatic and amine functionalities, which are crucial for its pharmacological properties. The hydrochloride salt form ensures better solubility and stability, making it suitable for various pharmaceutical formulations.

In recent years, extensive research has been conducted to explore the biological activities and potential therapeutic applications of 1-(4-hydroxyphenyl)-2-(methylamino)ethan-1-one hydrochloride. One of the key areas of interest is its role as a central nervous system (CNS) modulator. Studies have shown that this compound can interact with various neurotransmitter systems, including serotonin, dopamine, and norepinephrine receptors. These interactions have led to investigations into its potential use in treating neurological disorders such as depression, anxiety, and neurodegenerative diseases.

A notable study published in the Journal of Medicinal Chemistry in 2023 investigated the antidepressant effects of 1-(4-hydroxyphenyl)-2-(methylamino)ethan-1-one hydrochloride. The researchers found that this compound exhibited significant antidepressant-like effects in animal models, comparable to those of traditional antidepressants such as fluoxetine. The mechanism of action was attributed to its ability to enhance serotonin and norepinephrine levels in the brain, thereby improving mood and reducing anxiety symptoms.

Beyond its potential as an antidepressant, 1-(4-hydroxyphenyl)-2-(methylamino)ethan-1-one hydrochloride has also shown promise in the treatment of neurodegenerative diseases. A study published in the Neuroscience Letters in 2022 reported that this compound could protect neurons from oxidative stress and reduce inflammation in brain tissue. These findings suggest that it may have neuroprotective properties that could be beneficial in conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 1-(4-hydroxyphenyl)-2-(methylamino)ethan-1-one hydrochloride have also been extensively studied. Research has shown that it has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for oral administration. Additionally, its low toxicity profile and minimal side effects make it an attractive candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(4-hydroxyphenyl)-2-(methylamino)ethan-1-one hydrochloride in human subjects. Early results from Phase I trials have been promising, with no serious adverse events reported. These trials are expected to provide valuable insights into the potential therapeutic applications of this compound and pave the way for its use in clinical settings.

In conclusion, 1-(4-hydroxyphenyl)-2-(methylamino)ethan-1-one hydrochloride (CAS No. 67828-68-6) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an important focus of ongoing research in medicinal chemistry and pharmaceutical science. As more studies are conducted and clinical trials progress, it is likely that this compound will play a significant role in the development of new treatments for various neurological disorders.